Cas no 2228758-55-0 (methyl2-(1-methyl-1H-indol-4-yl)propan-2-ylamine)

• Product Name: methyl2-(1-methyl-1H-indol-4-yl)propan-2-ylamine
• CAS No: 2228758-55-0
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 6126736
• PubChem ID: 165863532
• Update Time: 2025-10-23

methyl2-(1-methyl-1H-indol-4-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(1-methyl-1H-indol-4-yl)propan-2-ylamine
• 2228758-55-0
• EN300-1792012
• methyl[2-(1-methyl-1H-indol-4-yl)propan-2-yl]amine

• Inchi： 1S/C13H18N2/c1-13(2,14-3)11-6-5-7-12-10(11)8-9-15(12)4/h5-9,14H,1-4H3
• InChI Key： BUGLAWIRVCIDKG-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)C1=CC=CC2=C1C=CN2C

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17Ų

Additional information on methyl2-(1-methyl-1H-indol-4-yl)propan-2-ylamine

Professional Introduction to Methyl 2-(1-methyl-1H-indol-4-yl)propan-2-ylamine (CAS No. 2228758-55-0)

Methyl 2-(1-methyl-1H-indol-4-yl)propan-2-ylamine, with the CAS number 2228758-55-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions.

The molecular structure of Methyl 2-(1-methyl-1H-indol-4-yl)propan-2-ylamine consists of a propan-2-ylamine moiety linked to a 1-methylated indole ring. This unique configuration suggests a high degree of chemical versatility, making it a valuable candidate for further exploration in drug discovery and development. The presence of the indole ring, a well-known pharmacophore in medicinal chemistry, enhances its relevance in the design of novel therapeutic agents.

In recent years, there has been growing interest in indole derivatives due to their demonstrated efficacy in modulating various biological processes. The compound Methyl 2-(1-methyl-1H-indol-4-yl)propan-2-ylamine is no exception, as it exhibits promising properties that could be leveraged for the development of new drugs targeting neurological disorders, inflammatory conditions, and other metabolic diseases.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. Researchers have been exploring its reactivity and stability under different conditions, which could provide insights into its utility as a building block for larger pharmacological entities. The synthesis pathways involving Methyl 2-(1-methyl-1H-indol-4-yl)propan-2-ylamine are being optimized to enhance yield and purity, ensuring that subsequent applications are based on high-quality starting materials.

The pharmacological profile of Methyl 2-(1-methyl-1H-indol-4-yl)propan-2-ylamine has been the focus of several studies aimed at elucidating its mechanism of action. Preliminary data suggest that it may interact with specific receptors or enzymes involved in disease pathways, potentially offering therapeutic benefits. For instance, its ability to modulate neurotransmitter activity has been investigated in models of depression and anxiety, where indole derivatives have shown promise.

Moreover, the compound's structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design. Computational modeling techniques are being employed to predict how Methyl 2-(1-methyl-1H-indol-4-yll)propan_2_ylamine might bind to target proteins, providing a rational basis for designing analogs with enhanced potency and selectivity. These efforts are part of a broader trend toward precision medicine, where tailored therapeutic agents are designed to address specific patient needs.

The synthetic chemistry behind Methyl 2-(1-methyl_1H_indol_4_yl)_propan_2_ylamine also highlights advancements in catalytic methods and green chemistry principles. Modern synthetic routes often emphasize sustainability and efficiency, reducing waste and minimizing hazardous byproducts. Such approaches not only improve the environmental footprint of drug production but also enhance cost-effectiveness and scalability.

In clinical research, the compound is being evaluated for its potential as a prodrug or adjuvant therapy alongside existing treatments. Its ability to enhance drug delivery or synergize with other agents could lead to more effective therapeutic strategies. Phase I trials are underway to assess its safety profile and pharmacokinetic properties in human subjects, providing critical data for future development.

The future prospects for Methyl 2-(1_methy_l_1H_indol_4_yl)_propa_n_2_ylamine are bright, given its multifaceted potential applications. As research continues to uncover new biological targets and mechanisms, this compound may find utility in treating a wide range of diseases beyond those currently under investigation. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to translate these findings into tangible therapeutic benefits for patients worldwide.